molecular formula C10H13BrN2 B8755205 5-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinolin-8-amine

5-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinolin-8-amine

Cat. No.: B8755205
M. Wt: 241.13 g/mol
InChI Key: GUDCJDUXUKXRBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinolin-8-amine is a useful research compound. Its molecular formula is C10H13BrN2 and its molecular weight is 241.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13BrN2

Molecular Weight

241.13 g/mol

IUPAC Name

5-bromo-2-methyl-3,4-dihydro-1H-isoquinolin-8-amine

InChI

InChI=1S/C10H13BrN2/c1-13-5-4-7-8(6-13)10(12)3-2-9(7)11/h2-3H,4-6,12H2,1H3

InChI Key

GUDCJDUXUKXRBR-UHFFFAOYSA-N

Canonical SMILES

CN1CCC2=C(C=CC(=C2C1)N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-methyl-5-bromo-8-nitro-1,2,3,4-tetrahydroisoquinoline (III, 4.7 gm, 17.3 mmol) in ethanol (50 ml), Raney Nickel (solution in water, 1.5 g) was added. The reaction mixture was stirred at room temperature overnight under H2. The mixture was filtered through celite and solvent was removed under vacuum to give IV.
Quantity
4.7 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.5 g
Type
catalyst
Reaction Step One
Name

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